Cas no 129644-58-2 (2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid)

• Product Name: 2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid
• CAS No: 129644-58-2
• MF: C₈H₅F₃O₃S
• MW: 238.183711767197
• MDL: MFCD07777189
• CID: 3157396
• PubChem ID: 14670761
• Update Time: 2025-04-21

2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid
• 2-HYDROXY-5-(TRIFLUOROMETHYLTHIO)BENZOIC ACID
• 2-HYDROXY-5-TRIFLUOROMETHYLSULFANYL-BENZOIC ACID
• DTXSID601240952
• MFCD07777189
• SCHEMBL9367905
• 2-hydroxy-5-(trifluoromethylsulfanyl)benzoic acid
• 2-Hydroxy-5-((trifluoromethyl)thio)benzoicacid
• 2-Hydroxy-5-(trifluoromethylthio)benzoic acid; 98%
• 2-Hydroxy-5-[(trifluoromethyl)thio]benzoic acid
• 129644-58-2

• MDL： MFCD07777189
• Inchi： 1S/C8H5F3O3S/c9-8(10,11)15-4-1-2-6(12)5(3-4)7(13)14/h1-3,12H,(H,13,14)
• InChI Key： DJJHXLKWYRDHRZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C(C(=O)O)=C1)O

Computed Properties

• Exact Mass: 237.99114968Da
• Monoisotopic Mass: 237.99114968Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82.8Ų

2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39